Cas no 1496286-48-6 (1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1496286-48-6
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 5291320
• Update Time: 2026-03-10

1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxy-propyl)-1H-pyrazole-3-carboxylic acid
• 1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C7H10N2O3/c1-5(10)4-9-3-2-6(8-9)7(11)12/h2-3,5,10H,4H2,1H3,(H,11,12)
• InChI Key： GNRBKJCZUXAGBA-UHFFFAOYSA-N
• SMILES： N1(CC(O)C)C=CC(C(O)=O)=N1

Additional information on 1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1496286-48-6)

1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid, also known by its CAS number 1496286-48-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The presence of a hydroxyl group and a carboxylic acid functional group in its structure imparts unique chemical and biological characteristics, making it a valuable candidate for various applications.

The chemical structure of 1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid is characterized by a five-membered pyrazole ring with a 1H substitution, a hydroxyl group attached to a propyl chain, and a carboxylic acid group. This combination of functional groups provides the molecule with both polar and non-polar properties, enhancing its solubility and reactivity in different media. The hydroxyl group can participate in hydrogen bonding, while the carboxylic acid group can ionize under physiological conditions, contributing to its pharmacological properties.

Recent studies have highlighted the potential of 1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the PI3K/Akt pathway, which is often dysregulated in various types of cancer. These results indicate that 1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid could be developed into a novel therapeutic agent for cancer treatment.

The synthesis of 1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 3-carboxypyrazole with 2-bromopropanol in the presence of a base such as potassium carbonate. This method yields high purity and yield, making it suitable for large-scale production. Another synthetic route involves the condensation of hydrazine with an appropriate acetylene derivative followed by subsequent functional group modifications to introduce the hydroxyl and carboxylic acid groups.

The physicochemical properties of 1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid are crucial for understanding its behavior in biological systems. It has been reported to have a molecular weight of approximately 179 g/mol and a melting point ranging from 150°C to 155°C. The compound is moderately soluble in water and highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, preliminary studies have indicated that 1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety profile, especially regarding long-term use and potential side effects. Preclinical studies have shown that it does not cause significant cytotoxicity in normal cells at concentrations effective against cancer cells, suggesting a favorable therapeutic window.

The pharmacokinetic properties of 1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid have also been investigated to optimize its therapeutic potential. Studies have shown that it has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. The compound is metabolized primarily by hepatic enzymes, with major metabolites being identified through mass spectrometry analysis. The half-life of the compound is relatively short, which may necessitate multiple dosing regimens to maintain therapeutic levels.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid in human subjects. Early phase I trials have demonstrated promising results, with patients showing significant improvements in symptoms related to inflammatory conditions without major adverse effects. Phase II trials are expected to provide more detailed information on its therapeutic potential and optimal dosing strategies.

In conclusion, 1-(2-hydroxypropyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1496286-48-6) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development into therapeutic agents for treating inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility.